3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C26H26N2O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 3-(2-phenoxyethoxy)-N-[2-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C26H26N2O4/c29-25(27-24-14-5-4-13-23(24)26(30)28-15-6-7-16-28)20-9-8-12-22(19-20)32-18-17-31-21-10-2-1-3-11-21/h1-5,8-14,19H,6-7,15-18H2,(H,27,29)
• InChI Key: OKSNPMJQPSBISN-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=CC=C2NC(=O)C3=CC(=CC=C3)OCCOC4=CC=CC=C4

Description

3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as BMS-986165, is a small molecule inhibitor that has been developed as a potential treatment for autoimmune diseases and inflammatory disorders. The compound has been shown to selectively inhibit the activity of the TYK2 protein, which plays a key role in the signaling pathways that contribute to the development of these conditions.

Mechanism of Action

3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide selectively inhibits the activity of TYK2, a protein that is involved in the signaling pathways of several cytokines that contribute to inflammation and autoimmune disease. By blocking the activity of TYK2, 3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide reduces the production of pro-inflammatory cytokines and promotes the production of anti-inflammatory cytokines, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, 3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have a number of other biochemical and physiological effects. These include the modulation of immune cell function, the promotion of tissue repair and regeneration, and the inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide for lab experiments is its selectivity for TYK2, which allows for a more targeted approach to studying the role of this protein in inflammation and autoimmune disease. However, one limitation of the compound is its relatively short half-life, which may require frequent dosing in animal models.

Future Directions

There are several potential future directions for research on 3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide. These include further studies on its efficacy and safety in animal models and human clinical trials, the identification of biomarkers that can be used to predict response to treatment, and the development of combination therapies that target multiple components of the inflammatory signaling pathways. Additionally, the potential use of 3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide in other conditions, such as cancer and infectious diseases, warrants further investigation.

Synthesis Methods

The synthesis of 3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide involves several steps, beginning with the reaction of 2-bromo-5-fluorobenzoic acid with 2-phenoxyethanol to form an ester. This ester is then reacted with pyrrolidine and subsequently with 2-(3-aminophenyl)benzoic acid to form the final product.

Scientific Research Applications

3-(2-phenoxyethoxy)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been the subject of extensive research in the field of immunology and inflammation. In preclinical studies, the compound has been shown to effectively reduce inflammation in a variety of animal models of autoimmune disease, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.